Cas no 38628-52-3 (Ethyl 3-(4-carboethoxyphenyl)propionate)
38628-52-3 structure
Product Name:Ethyl 3-(4-carboethoxyphenyl)propionate
CAS No:38628-52-3
MF:C14H18O4
MW:250.290324687958
CID:2825148
PubChem ID:11207441
Update Time:2025-04-21
Ethyl 3-(4-carboethoxyphenyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(4-carboethoxyphenyl)propionate
- SCHEMBL7766764
- DTXSID70458791
- 38628-52-3
- OYMFFRUCMOQDON-UHFFFAOYSA-N
- Ethyl 3-(4-carboethoxyphenyl)propionate
-
- Inchi: 1S/C14H18O4/c1-3-17-13(15)10-7-11-5-8-12(9-6-11)14(16)18-4-2/h5-6,8-9H,3-4,7,10H2,1-2H3
- InChI Key: OYMFFRUCMOQDON-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=CC(C(=O)OCC)=CC=1)=O
Computed Properties
- Exact Mass: 250.12050905Da
- Monoisotopic Mass: 250.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
Ethyl 3-(4-carboethoxyphenyl)propionate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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